![molecular formula C18H16N2O3S B2741793 2-(3,4-Dimethoxy-phenyl)-2,3-dihydro-1-thia-4a,9-diaza-fluoren-4-one CAS No. 326881-94-1](/img/structure/B2741793.png)
2-(3,4-Dimethoxy-phenyl)-2,3-dihydro-1-thia-4a,9-diaza-fluoren-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,4-Dimethoxy-phenyl)-2,3-dihydro-1-thia-4a,9-diaza-fluoren-4-one, also known as DTDAF, is a fluorescent probe that is widely used in scientific research. It has a unique structure that allows it to bind to various biological molecules and emit fluorescence upon excitation.
Scientific Research Applications
Organic Synthesis and Reactivity
- Atom Transfer Reactions : Studies have demonstrated the utility of certain diazirines and diazofluorene (DAF) in atom transfer reactions, including oxygen and sulfur atom transfer to carbenes, showcasing the potential of related compounds in synthetic chemistry (Pezacki et al., 1998).
- Azo-Coupling Reactions : The synthesis of azo-compounds via azo-coupling reactions highlights the versatility of dimethoxyphenyl derivatives in creating structurally diverse molecules, which could have applications in dyes and pigments (Micheletti et al., 2020).
Photophysical Properties and Material Science
- Fluorescent Probes and Sensors : The study of borondipyrromethene (BODIPY) analogs, including those with dimethoxy-phenyl substitutions, in different solvents reveals insights into their photophysical properties, potentially leading to applications in fluorescent probes and sensors (Qin et al., 2005).
- Electroluminescent Materials : Research on amorphous molecular materials, including those with fluorene and dimethoxy-phenyl groups, has shown promising results for use in electroluminescence, offering pathways for the development of novel organic light-emitting diodes (OLEDs) (Doi et al., 2003).
- Viscosity Sensing in Biological Systems : The development of molecular rotors based on BODIPY derivatives for measuring the viscosity of live cells via fluorescence lifetime imaging illustrates the potential of dimethoxy-phenyl compounds in biomedical imaging and diagnostics (Kuimova et al., 2008).
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-2,3-dihydro-[1,3]thiazino[3,2-a]benzimidazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3S/c1-22-14-8-7-11(9-15(14)23-2)16-10-17(21)20-13-6-4-3-5-12(13)19-18(20)24-16/h3-9,16H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUFKVSBHZNEZAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2CC(=O)N3C4=CC=CC=C4N=C3S2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.